Cas no 2097967-84-3 (2-(Prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile)
![2-(Prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile structure](https://www.kuujia.com/scimg/cas/2097967-84-3x500.png)
2-(Prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile
- 2-prop-2-ynyl-5,6-dihydro-4H-cyclopenta[c]pyrazole-3-carbonitrile
- 2-(Prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile
-
- Inchi: 1S/C10H9N3/c1-2-6-13-10(7-11)8-4-3-5-9(8)12-13/h1H,3-6H2
- InChI Key: HSYLWLWRXISJMN-UHFFFAOYSA-N
- SMILES: N1(CC#C)C(C#N)=C2C(CCC2)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 292
- Topological Polar Surface Area: 41.6
- XLogP3: 1.2
2-(Prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | P184251-1g |
2-(prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile |
2097967-84-3 | 1g |
$ 660.00 | 2022-06-03 | ||
TRC | P184251-100mg |
2-(prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile |
2097967-84-3 | 100mg |
$ 115.00 | 2022-06-03 | ||
Life Chemicals | F2198-6408-2.5g |
2-(prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile |
2097967-84-3 | 95%+ | 2.5g |
$932.0 | 2023-09-06 | |
TRC | P184251-500mg |
2-(prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile |
2097967-84-3 | 500mg |
$ 435.00 | 2022-06-03 | ||
Life Chemicals | F2198-6408-1g |
2-(prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile |
2097967-84-3 | 95%+ | 1g |
$466.0 | 2023-09-06 | |
Life Chemicals | F2198-6408-10g |
2-(prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile |
2097967-84-3 | 95%+ | 10g |
$1957.0 | 2023-09-06 | |
Life Chemicals | F2198-6408-5g |
2-(prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile |
2097967-84-3 | 95%+ | 5g |
$1398.0 | 2023-09-06 | |
Life Chemicals | F2198-6408-0.25g |
2-(prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile |
2097967-84-3 | 95%+ | 0.25g |
$419.0 | 2023-09-06 | |
Life Chemicals | F2198-6408-0.5g |
2-(prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile |
2097967-84-3 | 95%+ | 0.5g |
$442.0 | 2023-09-06 |
2-(Prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile Related Literature
-
Shilong Wang,Yuanyuan Zhang,Guixin Liu,Hui Xu,Lijuan Song,Jinchun Chen,Jiazhu Li,Zhen Zhang Org. Chem. Front., 2021,8, 599-604
-
3. Triphenylphosphine oxide-catalyzed stereoselective poly- and dibromination of unsaturated compounds†Tian-Yang Yu,Yao Wang,Xiu-Qin Hu,Peng-Fei Xu Chem. Commun., 2014,50, 7817-7820
-
Ayrat M. Dimiev,Ayrat Gizzatov Chem. Commun., 2013,49, 2613-2615
-
Hadrien Perron,Audrey Moores,Isabelle Demachy,Agusti Lledos,Yves Jean,Pascal Le Floch New J. Chem., 2004,28, 838-842
Additional information on 2-(Prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile
Comprehensive Overview of 2-(Prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile (CAS No. 2097967-84-3)
The compound 2-(Prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile, with the CAS number 2097967-84-3, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule features a unique cyclopenta[c]pyrazole core, which is further functionalized with a prop-2-yn-1-yl group and a carbonitrile moiety. Such structural characteristics make it a valuable intermediate for the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents.
In recent years, the demand for heterocyclic compounds like 2-(Prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile has surged due to their versatility in drug discovery. Researchers are increasingly exploring its potential applications in targeting protein kinases, which play a critical role in cellular signaling pathways. This aligns with the growing interest in precision medicine and personalized therapeutics, where small molecules like this are pivotal for modulating specific biological targets.
The synthesis of 2-(Prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile involves multi-step organic reactions, often starting from readily available precursors such as cyclopentanone and hydrazine derivatives. The incorporation of the prop-2-yn-1-yl group is typically achieved through alkylation reactions, while the carbonitrile functionality is introduced via cyanation protocols. These synthetic routes are optimized for high yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical applications.
One of the most intriguing aspects of this compound is its potential role in addressing drug-resistant diseases. With the rise of antibiotic resistance and the need for novel anticancer agents, molecules like 2-(Prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile are being investigated for their ability to overcome resistance mechanisms. This is particularly relevant in the context of cancer immunotherapy and infectious disease research, where innovative chemical scaffolds are in high demand.
From a commercial perspective, the availability of 2-(Prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile is limited to specialized suppliers, reflecting its niche application. However, its growing importance in high-throughput screening and fragment-based drug design has spurred interest among contract research organizations (CROs) and academic labs. The compound's CAS number 2097967-84-3 serves as a unique identifier, facilitating its procurement and regulatory compliance.
In conclusion, 2-(Prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile represents a promising candidate for future therapeutic development. Its structural complexity and functional diversity make it a valuable tool for researchers exploring new frontiers in medicinal chemistry and drug discovery. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in advancing biomedical research and addressing unmet medical needs.
2097967-84-3 (2-(Prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile) Related Products
- 7463-35-6(N-(3-Chloro-2-methylphenyl)acetamide)
- 120466-68-4((1R)-1-(3,4,5-trimethoxyphenyl)ethan-1-ol)
- 1807211-13-7(3-Bromo-5-cyano-4-(hydroxymethyl)benzoic acid)
- 1572134-89-4(2-Amino-1-(4-(pyridin-4-yl)piperazin-1-yl)propan-1-one)
- 2026616-53-3(Piperazine, 1-[3-(difluoromethoxy)-4-nitrophenyl]-4-methyl-)
- 2060020-45-1(5-amino-6-methyl-3-(trifluoromethyl)heptanoic acid)
- 1213-33-8(Benzenamine,2-[(4-methylphenyl)sulfonyl]-)
- 2171965-29-8(2-(2-methyl-1,1-dioxo-1lambda6,2-thiazolidin-3-yl)methoxyacetic acid)
- 1522386-50-0(1-{1H-pyrrolo2,3-bpyridin-3-yl}cyclopropane-1-carboxylic acid)
- 1518744-59-6(3-(3-chloro-5-fluorophenyl)-2-methylpropanoic acid)




